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Compound of Interest

methyl 3-formyl-1H-indole-5-
Compound Name:
carboxylate

Cat. No.: B556613

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of methyl 3-formyl-
1H-indole-5-carboxylate, a compound of interest in medicinal chemistry and organic
synthesis. The information is presented to support research and development activities.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, formulation, and
application in various scientific contexts. Below is a summary of the available data for methyl
3-formyl-1H-indole-5-carboxylate.
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Property Value Source
CAS Number 197506-83-5 [1]
Molecular Formula C11HoNOs [1]
Molecular Weight 203.19 g/mol [1]
Melting Point 230 °C [2]
Boiling Point 404.4 £ 25.0 °C (Predicted) [3]
Density 1.341 + 0.06 g/cm? (Predicted) [3]
Solubility 1.27 mg/mL [4]
pKa 14.59 + 0.30 (Predicted) [3]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of methyl
3-formyl-1H-indole-5-carboxylate are not detailed in the available literature, standard
methodologies for solid organic compounds would be employed.

Determination of Melting Point

The melting point of a solid crystalline compound is a fundamental physical property used for
identification and purity assessment. A common and reliable method is the capillary melting
point determination.

Workflow for Capillary Melting Point Determination
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Caption: Workflow for determining the melting point of a solid organic compound using the
capillary method.

Detailed Steps:

o Sample Preparation: The sample of methyl 3-formyl-1H-indole-5-carboxylate should be
thoroughly dried to remove any residual solvent. The dried sample is then finely powdered to
ensure uniform heating. A small amount of the powdered sample is packed into a thin-walled
capillary tube, typically to a height of 1-3 mm.

o Measurement: The capillary tube is placed in a calibrated melting point apparatus. The
sample is heated rapidly to a temperature approximately 15-20 °C below its expected
melting point. The heating rate is then reduced to a slow and steady 1-2 °C per minute to
allow for thermal equilibrium.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. The melting point is reported as this range.

Determination of Solubility

Solubility is a crucial parameter for drug development and chemical synthesis, indicating the
extent to which a compound dissolves in a specific solvent. Acommon method to determine
solubility is the shake-flask method.

Workflow for Shake-Flask Solubility Determination

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b556613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

(Add excess solid to a known volume of solvenD

(Seal the containeD

Equiligration

Ggitate at a constant temperature)

(Allow sufficient time to reach equilibrium)

Anvsis

Geparate the saturated solution from excess solicD

'

Getermine the concentration of the solute in the solutiorD

(Calculate solubility (e.g., in mg/mL))

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a solid organic compound using the shake-
flask method.

Detailed Steps:
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e Preparation: An excess amount of solid methyl 3-formyl-1H-indole-5-carboxylate is added
to a known volume of the desired solvent in a sealed container.

» Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant, controlled
temperature for a sufficient period to ensure that equilibrium is reached between the
undissolved solid and the solution. This can take several hours to days.

e Analysis: Once equilibrium is established, the saturated solution is carefully separated from
the excess solid, typically by filtration or centrifugation. The concentration of the dissolved
compound in the clear solution is then determined using a suitable analytical technique, such
as UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent evaporation. The
solubility is then expressed in units such as mg/mL or mol/L.

Signaling Pathways and Experimental Workflows

Currently, there is no publicly available information detailing specific signaling pathways or
complex experimental workflows in which methyl 3-formyl-1H-indole-5-carboxylate is a key
component. Therefore, the creation of a corresponding diagram is not applicable at this time.
As research on this compound progresses, such information may become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

e 2. datasheets.scbt.com [datasheets.scbt.com]

e 3.197506-83-5 | CAS DataBase [m.chemicalbook.com]

o 4. CAS:197506-83-5, 3-f& 05| 4k-5-FF BR P fig-E£15 & 24 [bidepharm.com]

 To cite this document: BenchChem. [Technical Guide: Physical Properties of Methyl 3-formyl-
1H-indole-5-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556613#what-are-the-physical-properties-of-methyl-
3-formyl-1h-indole-5-carboxylate]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b556613?utm_src=pdf-body
https://www.benchchem.com/product/b556613?utm_src=pdf-body
https://www.benchchem.com/product/b556613?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/methyl-3-formyl-1h-indole-5-carboxylate-197506-83-5
https://datasheets.scbt.com/sds/aghs/en/sc-269474.pdf
https://m.chemicalbook.com/CASEN_197506-83-5.htm
https://www.bidepharm.com/products/197506-83-5.html
https://www.benchchem.com/product/b556613#what-are-the-physical-properties-of-methyl-3-formyl-1h-indole-5-carboxylate
https://www.benchchem.com/product/b556613#what-are-the-physical-properties-of-methyl-3-formyl-1h-indole-5-carboxylate
https://www.benchchem.com/product/b556613#what-are-the-physical-properties-of-methyl-3-formyl-1h-indole-5-carboxylate
https://www.benchchem.com/product/b556613#what-are-the-physical-properties-of-methyl-3-formyl-1h-indole-5-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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